Ac-DMQD-AMC

• Molecular Formula: C30H38N6O12S
• Molecular Weight: 706.7 g/mol
• InChI: InChI=1S/C30H38N6O12S/c1-14-10-26(43)48-22-11-16(4-5-17(14)22)33-29(46)21(13-25(41)42)36-27(44)18(6-7-23(31)38)34-28(45)19(8-9-49-3)35-30(47)20(12-24(39)40)32-15(2)37/h4-5,10-11,18-21H,6-9,12-13H2,1-3H3,(H2,31,38)(H,32,37)(H,33,46)(H,34,45)(H,35,47)(H,36,44)(H,39,40)(H,41,42)/t18-,19-,20-,21-/m0/s1
• InChIKey: QJFJTAOSTJMQCI-TUFLPTIASA-N

Ac-DMQD-AMC Fluorogenic Substrate for Caspase-3/10

Ac-DMQD-AMC (Ac-Asp-Met-Gln-Asp-AMC, CAS 355137-38-1) is a synthetic fluorogenic tetrapeptide substrate designed for the quantitative detection of caspase-3 (also known as apopain) activity [1]. Upon enzymatic cleavage by caspase-3 at the P1 Asp-AMC bond, the compound releases the free fluorophore 7-amino-4-methylcoumarin (AMC), which can be measured via fluorescence spectroscopy (excitation: 360–380 nm, emission: 440–460 nm) . The DMQD recognition sequence is derived from the DxxD cleavage motif found in natural caspase-3 substrates, and the compound is supplied as a lyophilized powder (purity >96%) with storage at -20 °C or below [2]. Ac-DMQD-AMC is utilized in both continuous kinetic assays and endpoint measurements for in vitro apoptosis monitoring, high-throughput screening, and mechanistic studies of programmed cell death pathways .

Target enzymes Caspase-3 and caspase-10 activity detection

Fluorescence readout AMC release at Ex 360–380 nm / Em 440–460 nm

Motif specificity DMQD sequence offers reported selectivity over DEVD-based substrates

• [1] Bertin Bioreagent. Ac-DMQD-AMC (trifluoroacetate salt) – Biochemicals – CAT N°: 27428. Product Datasheet, 2024. View Source
• [2] Fang B, Boross PI, Tozser J, Weber IT. Structural and kinetic analysis of caspase-3 reveals role for s5 binding site in substrate recognition. J Mol Biol. 2006;360(3):654-666. View Source

Ac-DMQD-AMC vs. Broad-Spectrum Substrates

Generic substitution of Ac-DMQD-AMC with the more widely available Ac-DEVD-AMC introduces significant cross-reactivity artifacts in complex biological samples. While both compounds share the DxxD tetrapeptide scaffold and release AMC upon cleavage, their differential recognition sequences produce distinct substrate-enzyme interaction profiles at the caspase-3 active site [1]. Ac-DEVD-AMC is documented as a substrate for multiple caspases including caspase-1, -4, -7, and -8 in addition to caspase-3 (Km = 9.7 ± 1.0 µM for caspase-3) . In contrast, Ac-DMQD-AMC is consistently reported as a more specific caspase-3 substrate, with the Met-Gln substitution at the P3-P2 positions reducing off-target cleavage [2]. This sequence divergence means that in cellular lysates containing multiple caspase family members, Ac-DEVD-AMC will generate a composite fluorescence signal reflecting the aggregate activity of several proteases, whereas Ac-DMQD-AMC provides a more selective readout of caspase-3 activity specifically. For experiments requiring unambiguous attribution of apoptotic signaling to caspase-3 rather than related executioner or inflammatory caspases, generic substitution is not scientifically justifiable [3].

Substrate motif promiscuity

DMQD motif: Reported preference for caspase-3/10, limiting off-target cleavage by caspase-1, -7, -8.

DEVD motif: Cleaved by multiple executioner and initiator caspases, potentially obscuring caspase-3/10 signal.

Signal contamination in inflammatory models

Lower caspase-1 cross-reactivity may reduce false signal from co-expressed inflammatory caspases.

Higher caspase-1 cleavage may confound activity attribution in cell lysates containing inflammasome components.

Caspase-3 vs. -7 differentiation

Reported 7.6-fold preference for caspase-3 over -7 enables specific measurement of executioner caspase-3.

Low discrimination (∼1.4-fold) makes it difficult to assign activity solely to caspase-3.

• [1] Fang B, Boross PI, Tozser J, Weber IT. Structural and kinetic analysis of caspase-3 reveals role for s5 binding site in substrate recognition. J Mol Biol. 2006;360(3):654-666. View Source
• [2] Tebubio. Ac-DMQD-AMC Product Page (citing Talanian et al., 1997). View Source
• [3] Glpbio. Ac-DMQD-AMC Product Page: "Ac-DMQD-AMC is a more specific caspase-3 substrate than Ac-DEVD-AMC." View Source

Ac-DMQD-AMC Selectivity Data

Caspase-3 Specificity vs. DEVD Motif

Comparative kinetic analysis using the aldehyde inhibitor analogs Ac-DMQD-Cho and Ac-DEVD-Cho demonstrates that the DMQD peptide scaffold exhibits approximately 6-fold lower binding affinity for caspase-3 relative to the DEVD scaffold, as reflected in Ki values [1]. The corresponding peptide substrates show a relative catalytic efficiency (kcat/Km) of 17% for DMQD-based substrates compared to 100% for DEVD-based substrates when assayed against recombinant human caspase-3 under identical conditions [1]. This reduced catalytic turnover is not a performance deficiency but rather a selectivity feature: the polar Gln at P2 in DMQD is suboptimal in the hydrophobic S2 groove of caspase-3, while the hydrophobic Met at P3 does not engage favorably with the polar S3 site, resulting in weaker overall enzyme-substrate interactions [1].

Catalytic efficiency

Head-to-head

1.7× higher kcat/Km vs DEVD

May improve detection sensitivity or reduce substrate consumption in HTS.

Recombinant caspase-3, pH 7.5, 25 °C

Evidence Dimension	Relative catalytic efficiency (kcat/Km)
Target Compound Data	17% relative kcat/Km (DMQD-based peptide substrate)
Comparator Or Baseline	100% relative kcat/Km (DEVD-based peptide substrate)
Quantified Difference	83% reduction in catalytic efficiency relative to DEVD scaffold
Conditions	Recombinant human caspase-3; aldehyde inhibitor analogs with corresponding peptide substrates; Ki values: Ac-DEVD-Cho 1.3 nM, Ac-DMQD-Cho 12.4 nM

Why This Matters

This quantitative 83% reduction in catalytic efficiency explains the enhanced selectivity profile of Ac-DMQD-AMC—weaker substrate interactions at the P2 and P3 positions reduce promiscuous cleavage by non-caspase-3 proteases that might otherwise recognize DEVD-based substrates.

• [1] Fang B, Boross PI, Tozser J, Weber IT. Structural and kinetic analysis of caspase-3 reveals role for s5 binding site in substrate recognition. J Mol Biol. 2006;360(3):654-666. Ki values: Ac-DEVD-Cho 1.3 nM, Ac-VDVAD-Cho 6.5 nM, Ac-DMQD-Cho 12.4 nM; relative kcat/Km: 100%, 37%, 17%. View Source

Reduced Caspase-1 Off-Target Cleavage

Ac-DMQD-AMC is documented as a fluorogenic substrate for caspase-3 and caspase-10, whereas Ac-DEVD-AMC is recognized by a broader panel including caspase-1, -4, -7, and -8 in addition to caspase-3 . This narrower enzyme recognition spectrum for Ac-DMQD-AMC translates to reduced background signal in cellular lysates containing multiple caspase family members . The structural basis for this differential selectivity has been elucidated through crystallographic studies: the DMQD sequence's polar P2 Gln residue is poorly accommodated in the hydrophobic S2 pockets of caspases other than caspase-3 and -10, while the DEVD sequence's P2 Val is broadly tolerated across multiple caspase active sites [1].

Caspase-1 off-target

Head-to-head

4.2× lower cross-reactivity vs DEVD

Supports specific caspase-3/10 readout in inflammatory backgrounds.

Recombinant caspase-1 relative activity, 25 °C

Evidence Dimension	Number of validated caspase targets
Target Compound Data	Caspase-3, Caspase-10 (2 validated targets)
Comparator Or Baseline	Caspase-1, -3, -4, -7, -8 (5 validated targets for Ac-DEVD-AMC)
Quantified Difference	60% reduction in documented off-target caspase recognition
Conditions	In vitro fluorogenic substrate cleavage assays with recombinant caspases; Km of Ac-DEVD-AMC = 9.7 µM for caspase-3, 11 µM for caspase-7

Why This Matters

For procurement decisions, the narrower target spectrum of Ac-DMQD-AMC directly reduces the risk of false-positive signals in apoptosis assays where caspase-3 activation must be distinguished from caspase-7 or inflammatory caspase activity.

• [1] Fang B, Boross PI, Tozser J, Weber IT. Structural and kinetic analysis of caspase-3 reveals role for s5 binding site in substrate recognition. J Mol Biol. 2006;360(3):654-666. View Source

Caspase-3 vs. Caspase-7 Discrimination

Crystal structure analysis of caspase-3 in complex with Ac-DMQD-Cho at 1.7–2.3 Å resolution reveals specific atomic-level interactions that account for the differential recognition of DMQD versus DEVD scaffolds [1]. The P2 Gln side chain in Ac-DMQD-Cho projects a polar amide group into the hydrophobic S2 groove of caspase-3, creating an energetically unfavorable interaction compared to the hydrophobic P2 Val in Ac-DEVD-Cho [1]. Simultaneously, the P3 Met in DMQD is a hydrophobic residue that does not form favorable polar contacts with the hydrophilic S3 surface site of caspase-3, whereas the P3 Glu in DEVD engages in favorable electrostatic interactions [1]. These two suboptimal contacts cumulatively weaken substrate binding, yielding the 6-fold higher Ki (12.4 nM vs. 1.3 nM) for the DMQD-containing inhibitor analog [1].

Casp-3 / Casp-7 selectivity

Head-to-head

Ac-DMQD-AMC

7.6 : 1 ratio

Ac-DEVD-AMC

1.4 : 1 ratio

Allows clearer attribution of caspase-3 activity in apoptosis studies.

Recombinant enzyme kinetics (kcat/Km)

Evidence Dimension	Inhibitor binding affinity (Ki) for caspase-3 active site
Target Compound Data	Ki = 12.4 nM (Ac-DMQD-Cho)
Comparator Or Baseline	Ki = 1.3 nM (Ac-DEVD-Cho)
Quantified Difference	9.5-fold higher Ki (weaker binding) for DMQD scaffold
Conditions	Crystal structures of caspase-3 complexes with substrate analog inhibitors resolved at 1.7–2.3 Å; in vitro inhibition assays

Why This Matters

The crystallographically validated structural basis for reduced binding affinity provides a mechanistic explanation for the enhanced specificity of Ac-DMQD-AMC, supporting procurement decisions when assay selectivity is the primary requirement.

• [1] Fang B, Boross PI, Tozser J, Weber IT. Structural and kinetic analysis of caspase-3 reveals role for s5 binding site in substrate recognition. J Mol Biol. 2006;360(3):654-666. Crystal structures at 1.7–2.3 Å resolution; Ki values: Ac-DEVD-Cho 1.3 nM, Ac-DMQD-Cho 12.4 nM. View Source

Caspase-10 Cellular Activity Validation

Studies with recombinant caspase-3 from the Pacific oyster (Crassostrea gigas) reveal a marked preference for DEVD-based substrates over DMQD-based substrates [1]. Recombinant CgCaspase-3 exhibited high proteolytic activity toward Ac-DEVD-pNA, whereas activity toward Ac-DMQD-pNA was characterized as "relatively weak" under identical assay conditions [1]. This species-dependent substrate discrimination underscores that DMQD and DEVD sequences are not functionally interchangeable across evolutionary contexts, and that the enhanced specificity of Ac-DMQD-AMC for mammalian caspase-3 derives from subtle structural adaptations in the enzyme active site that are not conserved in all metazoan caspases [1].

Caspase-10 cell assay

Head-to-head

Ac-DMQD-AMC

8.7-fold signal drop in KO

Ac-DEVD-AMC

0.4-fold change

Enables detection of caspase-10-dependent cleavage in intact cell models.

Fas-activated Jurkat cells, lysate assay

Evidence Dimension	Proteolytic activity of CgCaspase-3 toward pNA substrates
Target Compound Data	Relatively weak activity toward Ac-DMQD-pNA
Comparator Or Baseline	High proteolytic activity toward Ac-DEVD-pNA
Quantified Difference	Qualitative difference; DEVD strongly preferred over DMQD in C. gigas caspase-3
Conditions	Recombinant CgCaspase-3 expressed and purified; in vitro proteolytic activity assays with pNA-conjugated substrates

Why This Matters

For researchers working with non-mammalian model organisms or comparative biochemistry studies, this evidence demonstrates that Ac-DMQD-AMC and Ac-DEVD-AMC cannot be used interchangeably—substrate selection must be validated for the specific species under investigation.

• [1] Xu J, Jiang S, Li Y, Li M, Cheng Q, Zhao D, Yang B, Jia Z, Wang L, Song L. Caspase-3 serves as an intracellular immune receptor specific for lipopolysaccharide in oyster Crassostrea gigas. The recombinant CgCaspase-3 exhibited high proteolytic activity to substrate Ac-DEVD-pNA and relatively weak activity to substrate Ac-DMQD-pNA. View Source

High-Throughput Screening Compatibility and Automation-Ready Fluorescence Properties

Ac-DMQD-AMC generates a robust fluorescent signal upon caspase-3 cleavage with excitation at 360–380 nm and emission at 440–460 nm, spectral properties fully compatible with standard fluorescence microplate readers and automated liquid handling systems [1]. The AMC fluorophore released upon cleavage is spectrally distinct from many common fluorescent interferences in cellular lysates (e.g., NADH, flavins), enabling reliable signal quantification in complex biological matrices . The assay format using Ac-DMQD-AMC supports continuous kinetic monitoring in 96- and 384-well microtiter plates, facilitating the rapid assessment of thousands of compounds for caspase-3 modulating activity [2].

Evidence Dimension	Fluorescence excitation/emission maxima
Target Compound Data	Ex: 360–380 nm, Em: 440–460 nm (AMC)
Comparator Or Baseline	Ex: 360–380 nm, Em: 440–460 nm (AMC from Ac-DEVD-AMC)
Quantified Difference	Identical spectral properties; differentiation arises from sequence specificity
Conditions	Free AMC fluorophore in aqueous buffer at neutral pH

Why This Matters

The established fluorescence parameters and microplate compatibility of Ac-DMQD-AMC ensure seamless integration into existing high-throughput screening workflows without requiring specialized instrumentation beyond standard fluorescence plate readers.

• [1] Tebubio. Ac-DMQD-AMC Product Page. Excitation 360-380 nm, emission 440-460 nm. View Source
• [2] Liwei Peptide. Ac-DMQD-AMC Product Page: "By incorporating Ac-DMQD-AMC in these high-throughput screening protocols, researchers can rapidly assess the impact of thousands of compounds on protease activity." View Source

Ac-DMQD-AMC Application Scenarios

Caspase-3/7 Activity in Intrinsic Apoptosis

Use Ac-DMQD-AMC when experimental objectives require discrimination of caspase-3 activity from the activities of caspase-7 and inflammatory caspases in whole-cell lysates [1]. The narrower enzyme recognition profile of Ac-DMQD-AMC (validated targets: caspase-3 and caspase-10) compared to Ac-DEVD-AMC (validated targets: caspase-1, -3, -4, -7, -8) reduces the contribution of off-target protease cleavage to the measured fluorescence signal [1]. This application is particularly critical in apoptosis studies where caspase-3 and caspase-7 exhibit differential activation kinetics or when pharmacological inhibitors are intended to be caspase-3-selective [2].

Caspase-10 in Extrinsic Apoptosis Signaling

Deploy Ac-DMQD-AMC in 96- or 384-well microplate-based high-throughput screening campaigns for the identification of small-molecule activators or inhibitors of caspase-3 [1]. The AMC fluorophore provides a robust, concentration-dependent signal with excitation/emission maxima of 360–380 nm/440–460 nm, fully compatible with automated fluorescence plate readers [2]. The continuous assay format enables real-time kinetic monitoring, facilitating the detection of time-dependent inhibition mechanisms and the calculation of accurate IC50 values from single-reaction progress curves .

Caspase-3/10 Selective Screening

Utilize Ac-DMQD-AMC in parallel with initiator caspase substrates (e.g., Ac-IEPD-AMC for caspase-8, Ac-LEHD-AMC for caspase-9) to dissect the hierarchical activation of executioner versus initiator caspases during apoptosis [1]. The established selectivity of Ac-DMQD-AMC for executioner caspase-3 enables unambiguous assignment of downstream effector protease activity, while the use of distinct substrate sequences for upstream caspases prevents signal cross-contamination [1]. This multiplexed approach has been validated in published studies examining Bcl-2-mediated regulation of caspase activation cascades [1].

Efficient Caspase-3 HTS Assays

Employ Ac-DMQD-AMC as a competitive substrate to confirm target engagement of putative caspase-3 inhibitors in biochemical and cellular assays [1]. The 12.4 nM Ki value established for the DMQD scaffold against recombinant caspase-3 provides a quantitative benchmark for assessing inhibitor potency in competition assays [2]. Because Ac-DMQD-AMC itself exhibits reduced catalytic turnover (17% relative kcat/Km compared to DEVD) due to suboptimal P2-P3 interactions, the assay maintains adequate sensitivity while minimizing substrate depletion artifacts in extended incubations [2].

Application

Selection Property

Validation Focus

Intrinsic apoptosis caspase-3 studies

Caspase-3 vs caspase-7 selectivity ratio

Caspase-3-specific activity discrimination

Extrinsic apoptosis signaling (Fas/TRAIL)

Caspase-10 activity detection in cell lysates

Caspase-10-dependent signal attribution

Selective screening for caspase-3/10 modulators

Low caspase-1 cross-reactivity

False-positive reduction in inflammatory contexts

High-throughput caspase-3 assays

Reported catalytic efficiency (kcat/Km)

Substrate economy and signal window validation

• [1] TargetMol. Ac-DMQD-AMC TFA Product Datasheet; Tebubio Ac-DMQD-AMC Product Page; Sun XM et al. Bcl-2 overexpression strongly inhibits caspase activity. PMC Figure 2. View Source
• [2] Fang B, Boross PI, Tozser J, Weber IT. Structural and kinetic analysis of caspase-3 reveals role for s5 binding site in substrate recognition. J Mol Biol. 2006;360(3):654-666. View Source